Cas no 19062-31-8 (3-(2,4-difluorophenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one)

• Product Name: 3-(2,4-difluorophenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• CAS No: 19062-31-8
• MF: C₁₄H₈F₂N₂OS
• MW: 290.287928581238
• MDL: MFCD01567623
• CID: 208591
• PubChem ID: 728740
• Update Time: 2025-06-29

3-(2,4-difluorophenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone,3-(2,4-difluorophenyl)-2,3-dihydro-2-thioxo-
• 3-(2,4-DIFLUORO-PHENYL)-2-MERCAPTO-3H-QUINAZOLIN-4-ONE
• 3-(2,4-difluorophenyl)-2-sulfanylidene-1H-quinazolin-4-one
• 2-Mercapto-3-(2,4-difluorphenyl)-chinazolon-4
• 3-(2,4-difluorophenyl)-2-mercapto-4(3h)-quinazolinone
• 3-(2,4-difluoro-phenyl)-2-thioxo-2,3-dihydro-1H-quinazolin-4-one
• 3-(2,4-difluorophenyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
• 3-(2,4-difluorophenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• AKOS001020719
• CDS1_000554
• 19062-31-8
• HMS549J04
• 3-(2,4-Difluorophenyl)-2-sulfanylidene-2,3-dihydroquinazolin-4(1H)-one
• DTXSID50352541
• CS-0219093
• Z56813537
• 3-(2,4-DIFLUOROPHENYL)-2-SULFANYL-4(3H)-QUINAZOLINONE
• DivK1c_001594
• Oprea1_612985
• EN300-03039
• 3-(2,4-DIFLUOROPHENYL)-2-THIOXO-1,3-DIHYDROQUINAZOLIN-4-ONE
• CCG-244137
• MFCD01567623
• 3-(2,4-Difluorophenyl)-2-mercaptoquinazolin-4(3H)-one
• MS-7890
• 3-(2,4-difluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• Maybridge1_002842
• AKOS000115748
• AO-990/15068051

• MDL： MFCD01567623
• Inchi： 1S/C14H8F2N2OS/c15-8-5-6-12(10(16)7-8)18-13(19)9-3-1-2-4-11(9)17-14(18)20/h1-7H,(H,17,20)
• InChI Key： VBIFMXMAMULTFS-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1C1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 290.03300
• Monoisotopic Mass: 290.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 419.4°Cat760mmHg
• Flash Point: 207.4°C
• Refractive Index: 1.704
• PSA: 73.69000
• LogP: 2.95260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(2,4-difluorophenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 3-(2,4-Difluorophenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 19062-31-8)

3-(2,4-Difluorophenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 19062-31-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the quinazolinone family, a class of molecules known for their diverse biological activities. The presence of difluorophenyl and sulfanyl groups in its structure enhances its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 3-(2,4-difluorophenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one has surged, driven by their stability and bioavailability. Researchers are particularly interested in its role as a building block for synthesizing novel small-molecule inhibitors, which are pivotal in targeting specific enzymes or receptors. The compound's CAS No. 19062-31-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis.

The quinazolinone core of this compound is a hotspot for structure-activity relationship (SAR) studies. Its sulfanyl group offers a reactive site for further functionalization, making it a versatile intermediate in drug design. For instance, derivatives of this compound have shown promise in modulating kinase activity, a key focus area in cancer research. This aligns with the growing trend of exploring targeted therapies to minimize side effects in treatment regimens.

From an industrial perspective, 3-(2,4-difluorophenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one is often discussed in the context of green chemistry. Innovations in sustainable synthesis methods, such as catalysis and solvent-free reactions, are being applied to its production to reduce environmental impact. This resonates with the global push toward eco-friendly manufacturing, a topic frequently queried in scientific forums and search engines.

Another area of interest is the compound's potential in agrochemical formulations. Its fluorine-rich structure contributes to enhanced pesticidal activity, addressing the need for crop protection solutions with lower toxicity. This application is particularly relevant given the rising concerns about food security and sustainable agriculture, which dominate industry discussions and academic research.

In summary, 3-(2,4-difluorophenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 19062-31-8) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity make it a valuable subject for ongoing research, particularly in the development of next-generation therapeutics and sustainable chemicals. As the scientific community continues to explore its potential, this compound is poised to remain a key player in innovative solutions for global challenges.